3-ethyl-5-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-1,2,4-oxadiazole

• IUPAC Name: 3-ethyl-5-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C14H14N4O2/c1-2-11-15-12(19-17-11)8-9-13-16-14(18-20-13)10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• InChI Key: AHEMAJJWMQMBSD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)CCC2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C14H14N4O2
• Molecular Weight: 270.29 g/mol

Description

3-ethyl-5-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-1,2,4-oxadiazole is a compound belonging to the oxadiazole family, known for its interesting chemical and physical properties. This compound, like other oxadiazoles, is significant due to its potential applications in various fields, including medicinal chemistry.

Synthesis Analysis

The synthesis of oxadiazole derivatives, including compounds similar to 3-ethyl-5-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-1,2,4-oxadiazole, typically involves the cyclization of hydrazones. For instance, a series of novel 2-[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]-5-substituted-1,3,4-oxadiazoles were synthesized using chloramine-T as an oxidant, demonstrating the typical approach to oxadiazole synthesis (Gaonkar, Rai, & Prabhuswamy, 2006).

Molecular Structure Analysis

The molecular structure of oxadiazole derivatives is often characterized using techniques like NMR, IR, and HRMS analyses. For example, the structure of ethyl 2-(5-phenyl-1,3,4-oxadiazol-2-ylsulfanyl)acetate, a related compound, was studied using X-ray crystallography, revealing specific details about the arrangement of its molecular components (Zareef, Iqbal, Arfan, & Parvez, 2008).

Chemical Reactions and Properties

1,3,4-Oxadiazoles, including the compound , are known for their interesting chemical reactivity. They often participate in reactions that result in the formation of new heterocyclic compounds, as seen in the synthesis and characterization of various oxadiazole derivatives (Husain, Sarafroz, & Ahuja, 2008).

Physical Properties Analysis

The physical properties of oxadiazole derivatives are influenced by their molecular structure. For example, the study of 2,5-diaryl 1,3,4-oxadiazoles demonstrated their liquid crystalline properties, which are dependent on their molecular configuration (Zhu, Yao, Han, Pang, & Meng, 2009).

Chemical Properties Analysis

Oxadiazole derivatives exhibit a range of chemical properties, including potential biological activity. For instance, some 1,3,4-oxadiazole derivatives have shown antimicrobial activities, suggesting the diverse chemical properties these compounds can exhibit (Kilarimath, Digge, Honnali, Sankangoud, Jalihal, & Mandal, 2011).